Cas no 13067-19-1 (3,4-Methylenedioxyacetanilide)

• Product name: 3,4-Methylenedioxyacetanilide
• CAS No: 13067-19-1
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD00043583
• CID: 155012
• PubChem ID: 98688

3,4-Methylenedioxyacetanilide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-1,3-benzodioxol-5-yl-
• 3',4'-METHYLENEDIOXYACETANILIDE
• N-(1,3-benzodioxol-5-yl)acetamide
• 5-acetamido-1,3-benzodioxole
• 5-acetamino-1,3-benzodioxole
• Acetamide,N-1,3-benzodioxol-5-yl
• N-1,3-Benzodioxol-5-ylacetamide
• TIMTEC-BB SBB007866
• 3,4-METHYLENEDIOXYACETANILIDE
• 3',4-METHYLENEDIOXYACETANILIDE
• n-1,3-benzodioxol-5-yl-acetamid
• N-Benzo[1,3]dioxol-5-yl-acetamide
• N-(benzo[d][1,3]dioxol-5-yl)acetamide
• DIETHYL1-OCTYLPHOSPHONATE
• HMS1399M08
• NCGC00245999-01
• FT-0619917
• N-(2H-1,3-benzodioxol-5-yl)acetamide
• N-(1,3-Benzodioxol-5-yl)acetamide #
• AKOS000674216
• SCHEMBL1742667
• 13067-19-1
• N~1~-(1,3-BENZODIOXOL-5-YL)ACETAMIDE
• MFCD00043583
• Z27647423
• NSC159113
• SMR000353348
• HMS2607N19
• BS-26554
• 3,4-Methylenedioxy acetanilide
• Oprea1_643705
• NSC 159113
• Enamine_002032
• CS-0206000
• Oprea1_775361
• N-BENZO(1,3)DIOXOL-5-YL-ACETAMIDE
• MLS001001937
• CHEMBL1451848
• NSC-159113
• DTXSID70156669
• E74167
• Acetamide, N-1,3-benzodioxol-5-yl-
• DB-080963
• STL302621
• 3,4-Methylenedioxyacetanilide

• MDL： MFCD00043583
• Inchi： InChI=1S/C9H9NO3/c1-6(11)10-7-2-3-8-9(4-7)13-5-12-8/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： CGLCDOZYDURWIG-UHFFFAOYSA-N
• SMILES： CC(NC1=CC2=C(OCO2)C=C1)=O

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 367.4°Cat760mmHg
• Flash Point: 176°C
• Refractive Index: 1.615
• PSA: 47.56000
• LogP: 1.44670

3,4-Methylenedioxyacetanilide Security Information

3,4-Methylenedioxyacetanilide Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3,4-Methylenedioxyacetanilide

3,4-Methylenedioxyacetanilide (CAS No. 13067-19-1): Properties, Applications, and Market Insights

3,4-Methylenedioxyacetanilide (CAS No. 13067-19-1) is a specialized organic compound with a unique molecular structure that combines an acetanilide backbone with a methylenedioxy functional group. This chemical intermediate has garnered significant attention in pharmaceutical research and specialty chemical synthesis due to its versatile reactivity profile. The compound's systematic IUPAC name is N-(1,3-benzodioxol-5-yl)acetamide, reflecting its structural relationship to both benzodioxole and acetamide families.

The growing interest in 3,4-Methylenedioxyacetanilide derivatives stems from their potential applications in medicinal chemistry. Recent studies have explored its utility as a precursor for novel pharmaceutical compounds, particularly in the development of central nervous system (CNS) active agents. The methylenedioxy group present in this molecule is known to influence metabolic stability and bioavailability, making it a valuable structural motif in drug design.

From a chemical perspective, 3,4-Methylenedioxyacetanilide typically appears as a white to off-white crystalline powder with a molecular weight of 179.17 g/mol. Its solubility profile shows moderate solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being relatively insoluble in water. The compound's melting point ranges between 130-134°C, and it demonstrates stability under normal storage conditions when protected from moisture and light.

The synthesis of CAS 13067-19-1 typically involves the acetylation of 3,4-methylenedioxyaniline (piperonylamine) using acetic anhydride or acetyl chloride. This straightforward transformation yields the target compound with good purity and yield. Recent advancements in green chemistry have explored catalytic methods for this conversion, addressing growing concerns about sustainable chemical production.

In pharmaceutical applications, researchers are particularly interested in the 3,4-Methylenedioxyacetanilide structure as a building block for potential therapeutic agents. The compound's structural features make it valuable for creating molecules that may interact with serotonin receptors, dopamine transporters, and other neurological targets. However, it's crucial to note that all such applications require extensive research and regulatory approval before any clinical use.

The global market for 3,4-Methylenedioxyacetanilide has shown steady growth, driven by increasing demand from pharmaceutical research and development sectors. Major chemical suppliers typically offer this compound in various purity grades, ranging from technical grade (95-98%) to high-purity (≥99%) for research applications. Current pricing trends reflect the compound's specialized nature and the costs associated with its controlled synthesis and handling.

Quality control for 13067-19-1 involves rigorous analytical testing, including HPLC analysis, melting point determination, and spectroscopic characterization (IR, NMR, MS). These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical and research applications. Proper storage recommendations include keeping the material in tightly sealed containers at room temperature, protected from light and moisture to maintain stability.

Recent scientific literature has highlighted several innovative applications of 3,4-Methylenedioxyacetanilide-based compounds. These include potential uses in neurological research, where modified versions of this structure are being investigated for their interactions with various neurotransmitter systems. The compound's versatility as a synthetic intermediate continues to make it valuable across multiple research domains.

Environmental and safety considerations for handling 3,4-Methylenedioxyacetanilide follow standard laboratory chemical safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling the material. Workplace exposure limits and material safety data sheets (MSDS) should be consulted for specific handling guidelines.

The future outlook for CAS No. 13067-19-1 appears promising, with ongoing research exploring novel derivatives and applications. As pharmaceutical companies continue to seek new chemical entities for drug development, intermediates like 3,4-Methylenedioxyacetanilide will likely maintain their importance in medicinal chemistry research. The compound's unique structural features position it as a valuable tool for scientists working at the intersection of organic chemistry and drug discovery.

For researchers considering working with 3,4-Methylenedioxyacetanilide, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and proper documentation. The compound's purity and quality can significantly impact research outcomes, particularly in sensitive pharmaceutical applications. Current market analysis suggests stable availability from major specialty chemical providers worldwide.

In conclusion, 3,4-Methylenedioxyacetanilide (13067-19-1) represents an important intermediate in modern chemical research with particular significance for pharmaceutical development. Its balanced properties of stability and reactivity, combined with its distinctive structural features, make it a versatile building block for synthetic chemists. As research into neurological compounds and specialized pharmaceuticals continues to advance, this compound will likely play an ongoing role in scientific innovation.